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Compound of Interest

DL-Threonine methyl ester
Compound Name:
hydrochloride

Cat. No.: B3421454

An In-depth Technical Guide on the Physicochemical Properties of DL-Threonine Methyl
Ester Hydrochloride

This technical guide provides a comprehensive overview of the physical and chemical
properties of DL-Threonine methyl ester hydrochloride, tailored for researchers, scientists,
and professionals in drug development. The document summarizes key quantitative data,
outlines general experimental methodologies for property determination, and illustrates the
compound's structural relationships.

Physicochemical Properties

DL-Threonine methyl ester hydrochloride is the hydrochloride salt of the methyl ester of DL-
Threonine, a racemic mixture of the essential amino acid. The esterification of the carboxyl
group and the formation of a hydrochloride salt enhance its solubility and stability, making it a
versatile building block in peptide synthesis and various biochemical applications.[1][2]

Data Summary

The following table summarizes the key physicochemical properties of DL-Threonine methyl
ester hydrochloride and its individual stereoisomers.
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Property Value Notes / Isomer Reference
CAS Number 62076-66-8 DL- [3]
39994-75-7 L- [1][2]

60538-15-0 D- [4]

Molecular Formula CsH11NOs-HCI DL-, D-, L- [1112114]
Molecular Weight 169.61 g/mol DL-, D-, L- [5][6]

White to off-white
Appearance ) L- [1]
crystalline powder

Yellow or yellowish oil L- [2]
Melting Point 64 °C L-
Solubility Soluble in water L- [1]
) ] -15+ 1.5° (c=1in 5N
Optical Rotation [a]D2° L- [2]
HCI)

Detailed Physical Appearance

The physical appearance of threonine methyl ester hydrochloride can vary depending on the
specific stereoisomer and the supplier. The L-isomer is most commonly described as a white to
off-white crystalline powder.[1] However, there are also reports of it appearing as a yellow or
yellowish oil, indicating that the physical state may depend on the purity and the manufacturing
process.[2] As DL-Threonine methyl ester hydrochloride is a racemic mixture, it is typically
expected to be a solid crystalline powder, similar to its parent compound, DL-Threonine, which
is a white crystalline powder.[7] The hydrochloride salt form generally enhances water solubility
compared to the free amino acid.[1]

Standard Experimental Protocols

While specific experimental protocols from individual manufacturers for determining the
physicochemical properties of DL-Threonine methyl ester hydrochloride are proprietary, the
following are detailed general methodologies based on standard pharmacopeial procedures
(e.g., United States Pharmacopeia - USP, European Pharmacopoeia - Ph. Eur.).
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Determination of Physical Appearance

Objective: To visually inspect and describe the color and physical form of the substance.

Methodology:

Place a small quantity of the substance (approximately 100 mg) on a clean, dry, white
viewing plate or watch glass.

o Observe the sample under diffuse, uniform daylight or a suitable artificial light source against
a white and a black background.

e Record the color (e.g., white, off-white, yellow) and the physical form (e.g., crystalline
powder, amorphous solid, oil) of the substance.

For powders, assess characteristics such as whether it is fine, granular, or aggregated.

Determination of Melting Point (Capillary Method)

Objective: To determine the temperature range over which the solid substance transitions to a
liquid.

Methodology:

Ensure the substance is thoroughly dried to remove any residual solvent.

» Finely powder the crystalline substance using a mortar and pestle.

o Pack the powdered sample into a capillary melting point tube to a height of 2-3 mm.

o Place the capillary tube into a calibrated melting point apparatus.

» Heat the apparatus at a controlled rate (e.g., 1-2 °C per minute) as the temperature
approaches the expected melting point.

e Record the temperature at which the substance first begins to liquefy (T1) and the
temperature at which it becomes completely liquid (T2).
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e The melting range is reported as T1 - T2. For a pure substance, this range is typically narrow.
The reported value of 64 °C for the L-isomer is a single point, likely the onset or peak of
melting.

Determination of Solubility

Objective: To qualitatively or quantitatively determine the solubility of the substance in a given
solvent (e.g., water).

Methodology:
e Qualitative Assessment:

o Add approximately 10 mg of the substance to 1 mL of the solvent (water) in a test tube at
a controlled temperature (e.g., 20-25 °C).

o Shake or vortex the mixture vigorously for 30 seconds.

o Visually observe if the substance dissolves completely. If not, the process can be repeated
with larger volumes of solvent to classify the solubility (e.g., very soluble, freely soluble,
soluble). The L-isomer is noted to be soluble in water.[1]

e Quantitative Assessment (e.g., Shake-Flask Method):

o

Add an excess amount of the substance to a known volume of the solvent in a flask.

o Agitate the flask at a constant temperature for a prolonged period (e.g., 24-48 hours) to
ensure equilibrium is reached.

o Filter the resulting saturated solution to remove undissolved solid.

o Analyze the concentration of the dissolved substance in the filtrate using a suitable
analytical technique (e.g., HPLC, UV-Vis spectroscopy).

o The solubility is expressed in units such as mg/mL or mol/L.

Logical and Structural Relationships
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The following diagram illustrates the chemical synthesis pathway from the parent amino acid,
DL-Threonine, to the final product, DL-Threonine methyl ester hydrochloride. This involves
two primary chemical transformations: esterification and salt formation.

Starting Material

DL-Threonine
(Amino Acid)

+ Methanol (CH3zOH)
+ Acid Catalyst

Chemical Process

Esterification

Intermediate:
DL-Threonine Methyl Ester

Salt Formation

+ Hydrochloric Acid (HCI)

Final Product

DL-Threonine Methyl Ester

Hydrochloride

Click to download full resolution via product page

Caption: Synthesis pathway of DL-Threonine methyl ester hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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